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Compound of Interest

2-Fluoro-5-methoxyphenylboronic
Compound Name: d
aci

cat. No.: B1307766

Essential Safety and Handling Guide for 2-
Fluoro-5-methoxyphenylboronic Acid

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling 2-Fluoro-5-methoxyphenylboronic acid. Adherence to
these procedures is essential for ensuring personal safety and proper management of this
chemical.

Chemical Identifier:
e Name: 2-Fluoro-5-methoxyphenylboronic acid
e CAS Number: 406482-19-7[1]

e Molecular Formula: FCeH3(OCH3s)B(OH)2[1]

Hazard Identification and Classification

2-Fluoro-5-methoxyphenylboronic acid is classified as a hazardous substance. The primary
hazards are:

» Skin Irritation (Category 2): Causes skin irritation.[2][3]
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e Serious Eye Irritation (Category 2A): Causes serious eye irritation.[2][3][4]

o Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory

irritation.[2][3][5]

GHS Hazard Pictogram:

lwsalt text

Signal Word: Warning[2][3][4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-Fluoro-5-

methoxyphenylboronic acid to minimize exposure risk.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
full-face shield.[6][7]

Protects eyes from dust,

splashes, and serious irritation.

[6]7]

Hand Protection

Chemically resistant gloves
(e.g., nitrile).[6][7]

Prevents skin contact and
irritation.[6][7]

Body Protection

A laboratory coat is required.
For larger quantities or tasks
with a higher risk of exposure,
a chemical-resistant apron
should be worn over the lab
coat.[6][7]

Protects skin from accidental

spills and contact.[6]

Respiratory Protection

A NIOSH/MSHA-approved
respirator (e.g., N95 dust
mask) is required when
handling the solid compound,
especially if dust or aerosols

are generated.[1][7]

Minimizes the risk of

respiratory tract irritation.[5][7]
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Operational Plan: Step-by-Step Handling Procedure

Strict adherence to the following operational protocol is crucial for the safe handling of this
compound.

1. Preparation:
o Work in a well-ventilated area, preferably within a certified chemical fume hood.[5][6]

e Ensure that an eyewash station and safety shower are readily accessible in the immediate
vicinity of the work area.[5][6]

» The designated workspace should be clean and uncluttered.
2. Donning PPE:

» Before handling the chemical, put on all required personal protective equipment as detailed
in the table above.

3. Handling:

o Keep the container of 2-Fluoro-5-methoxyphenylboronic acid tightly closed when not in
use.[3][5]

e Avoid generating dust during transfer.[5][7] Use appropriate tools, such as a spatula, for
transferring the solid.[7]

e Avoid all personal contact, including inhalation of dust or vapors.[6]

4. Post-Handling:

» Wash hands thoroughly with soap and water after handling, even if gloves were worn.[3][4]
¢ Clean the work area to remove any residual chemical.

» Remove and wash contaminated clothing before reuse.[5][6]

First Aid Measures
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In case of exposure, follow these first aid procedures immediately.

Exposure Route

First Aid Procedure

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing. If not breathing, give

artificial respiration. Seek medical attention.[4]

[8]

Skin Contact

Wash the affected area with plenty of soap and
water. If skin irritation occurs, get medical
advice/attention.[4][5]

Eye Contact

Immediately flush eyes thoroughly with water for
at least 15 minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek

medical attention.[4][8]

Ingestion

Do NOT induce vomiting. Rinse the mouth with
water. Never give anything by mouth to an
unconscious person. Call a POISON CENTER
or doctor/physician if you feel unwell.[4][5][8]

Spill and Disposal Plan

Spill Response:

the spill. Avoid raising dust.[6]

for hazardous waste disposal.[5][6]

Disposal:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[6]

Ventilate: Ensure the area is well-ventilated, if it is safe to do so.[6]

Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain

Clean-up: Carefully sweep or scoop the absorbed material into a labeled, sealed container
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o All waste generated from the use of 2-Fluoro-5-methoxyphenylboronic acid, including
contaminated PPE and empty containers, must be considered hazardous waste.[6][9]

» Dispose of contents and container in accordance with licensed collector's sorting instructions
and local, regional, and national hazardous waste regulations.[4][9]

e Do not pour waste down the drain or release it into the environment.[5][6]

Storage and Stability

o Storage Conditions: Store in a dry, cool, and well-ventilated area.[4][5] Keep the container
tightly closed.[3][4][5] Some sources recommend refrigeration.[5][9]

e Incompatible Materials: Strong oxidizing agents.[5]
 Stability: The product is stable under normal handling and storage conditions.[3]

e Hazardous Decomposition Products: Thermal decomposition can lead to the release of
irritating gases and vapors, including carbon monoxide, carbon dioxide, oxides of boron, and
hydrogen fluoride.[5][9]

Workflow for Safe Handling of 2-Fluoro-5-
methoxyphenylboronic Acid
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Safe Handling Workflow for 2-Fluoro-5-methoxyphenylboronic Acid
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Caption: Workflow for the safe handling of 2-Fluoro-5-methoxyphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-Fluoro-5-
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[https://www.benchchem.com/product/b1307766#personal-protective-equipment-for-
handling-2-fluoro-5-methoxyphenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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